methyl 4-({[3-(trifluoromethyl)phenyl]formamido}methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[3-(trifluoromethyl)benzoyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H19F3N2O3/c1-24-15(23)21-7-5-11(6-8-21)10-20-14(22)12-3-2-4-13(9-12)16(17,18)19/h2-4,9,11H,5-8,10H2,1H3,(H,20,22)
• InChI Key: UDYNOEHOXPDJBL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNC(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H19F3N2O3
• Molecular Weight: 344.33 g/mol

Description

Methyl 4-({[3-(trifluoromethyl)phenyl]formamido}methyl)piperidine-1-carboxylate, or M4PFC, is a synthetic compound derived from piperidine and formamide. It is a white crystalline solid that is soluble in water and other organic solvents. M4PFC is used in a variety of scientific research applications, including drug discovery, biochemistry, and physiology. It is also used in laboratory experiments to study the effects of various compounds on biological systems.

Scientific Research Applications

M4PFC is used in a variety of scientific research applications. It is used in the study of drug-receptor interactions, as it can be used to study the binding of drugs to their receptors. It is also used in the study of enzyme kinetics and the interactions between enzymes and their substrates. Additionally, it is used in the study of membrane proteins and the interactions between proteins and other molecules.

Mechanism of Action

M4PFC is believed to interact with biological systems through its ability to bind to receptors. It is thought to bind to receptors in a specific manner, allowing it to interact with molecules in the cell and affect their activity. This binding is believed to be reversible, meaning that the compound can be released from the receptor when it is no longer needed.
Biochemical and Physiological Effects
M4PFC has been studied for its effects on various biochemical and physiological processes. It has been found to have a variety of effects, including the inhibition of enzymes, the modulation of cell signaling pathways, and the regulation of gene expression. Additionally, it has been found to affect the metabolism of various compounds, including glucose and fatty acids.

Advantages and Limitations for Lab Experiments

M4PFC has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of applications. Additionally, it is relatively stable and has low toxicity, making it safe to use in experiments. However, its use in experiments is limited by its low solubility in water and other organic solvents.

Future Directions

M4PFC has a wide range of potential applications in scientific research. It could be used to study the effects of various drugs on biological systems, as well as to study the interactions between proteins and other molecules. Additionally, it could be used to study the effects of various compounds on gene expression and cell signaling pathways. Additionally, it could be used to study the effects of various compounds on metabolism and other physiological processes. Finally, it could be used to study the effects of various compounds on the immune system and other biological processes.

Synthesis Methods

M4PFC is typically synthesized by reacting piperidine with formamide in a two-step process. In the first step, the piperidine is reacted with formamide in a basic medium, such as potassium carbonate or sodium hydroxide, to form the intermediate compound 4-{[3-(trifluoromethyl)phenyl]formamido}methyl)piperidine-1-carboxylate. In the second step, the intermediate compound is reacted with methyl iodide and sodium hydride to form M4PFC.